N-(2,5-dimethoxyphenyl)-2-(1-pyrrolidinyl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-pyrrolidin-1-ylacetamide
• InChI: InChI=1S/C14H20N2O3/c1-18-11-5-6-13(19-2)12(9-11)15-14(17)10-16-7-3-4-8-16/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,15,17)
• InChI Key: CWJOPGLGLMAAQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CN2CCCC2
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(1-pyrrolidinyl)acetamide, commonly known as DMAA, is a synthetic compound that has been used in various scientific research applications. DMAA has been of interest to researchers due to its unique biochemical and physiological effects, as well as its potential for use in the development of new drugs.

Mechanism of Action

DMAA acts as a sympathomimetic agent, which activates the sympathetic nervous system and increases the release of norepinephrine and dopamine. This results in increased energy levels, improved focus, and enhanced athletic performance. DMAA also acts as a vasoconstrictor, which can increase blood pressure and heart rate.
Biochemical and Physiological Effects
DMAA has been shown to have various biochemical and physiological effects, including increased energy levels, improved focus, and enhanced athletic performance. It has also been shown to increase blood pressure and heart rate, which can be beneficial for athletes but may be harmful for individuals with preexisting cardiovascular conditions. DMAA has also been shown to have neuroprotective effects, which may be beneficial for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

DMAA has several advantages for lab experiments, including its ability to increase energy levels and improve focus, which can be beneficial for researchers conducting experiments that require long periods of concentration. However, DMAA also has several limitations, including its potential to increase blood pressure and heart rate, which may affect the results of certain experiments. Additionally, the use of DMAA in lab experiments may be limited due to ethical concerns and regulations regarding the use of stimulants in research.

Future Directions

There are several future directions for research on DMAA, including its potential use in the treatment of neurological disorders, its effects on athletic performance, and its potential for use in the development of new drugs. Further research is needed to fully understand the biochemical and physiological effects of DMAA, as well as its potential benefits and limitations for various research applications.
Conclusion
In conclusion, DMAA is a synthetic compound that has been used in various scientific research applications. Its unique biochemical and physiological effects make it of interest to researchers, and it has potential for use in the development of new drugs. However, its use in lab experiments may be limited due to ethical concerns and regulations regarding the use of stimulants in research. Further research is needed to fully understand the potential benefits and limitations of DMAA for various research applications.

Synthesis Methods

DMAA can be synthesized using a variety of methods, including the reaction of 2,5-dimethoxybenzaldehyde with pyrrolidine and acetic anhydride. Other methods include the reaction of 2,5-dimethoxybenzaldehyde with pyrrolidine and acetic acid, or the reaction of 2,5-dimethoxybenzaldehyde with pyrrolidine and acetyl chloride. The purity of the synthesized DMAA can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).

Scientific Research Applications

DMAA has been used in various scientific research applications, including its use as a stimulant and its potential for use in the development of new drugs. DMAA has been shown to increase energy levels, improve focus, and enhance athletic performance. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.